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Compound of Interest

Compound Name: 2-Butyl-1-dodecanol

Cat. No.: B15184258 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific quantitative toxicological data for 2-Butyl-1-dodecanol is limited in

publicly available literature. This guide incorporates data from structurally similar long-chain

alcohols, such as 2-Octyl-1-dodecanol and 1-Dodecanol, for a comprehensive overview. Users

should always consult the manufacturer-specific Safety Data Sheet (SDS) for the most current

and detailed information.

Executive Summary
2-Butyl-1-dodecanol is a long-chain fatty alcohol. While specific toxicological data is sparse,

information on analogous compounds indicates a low order of acute toxicity via oral and dermal

routes. The primary hazards are associated with skin and eye irritation, which are characteristic

of many fatty alcohols due to their ability to disrupt lipid barriers. This document provides a

comprehensive guide to the safe handling, storage, and emergency procedures for 2-Butyl-1-
dodecanol, including detailed experimental protocols for assessing key safety parameters.

Physical and Chemical Properties
A summary of the known physical and chemical properties of 2-Butyl-1-dodecanol and its

analogs is presented below.
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Property Value

Chemical Name 2-Butyl-1-dodecanol

Synonyms 2-n-butyl-1-dodecanol[1]

CAS Number

Data not available for 2-Butyl-1-dodecanol.

(5333-42-6 for the related 2-Octyl-1-dodecanol)

[2]

Molecular Formula C16H34O[1]

Molecular Weight 242.45 g/mol [1]

Appearance
Expected to be a clear, slightly yellow, odorless

oil (based on 2-Octyl-1-dodecanol)[2]

Boiling Point
Data not available. (234-238 °C @ 33 mmHg for

2-Octyl-1-dodecanol)[3]

Melting Point
Data not available. (-1 to 1 °C for 2-Octyl-1-

dodecanol)[3]

Flash Point 188 °C (open cup) for 2-Octyl-1-dodecanol[3]

Autoignition Temperature 241 °C @ 1,024 hPa for 2-Octyl-1-dodecanol[4]

Density 0.838 g/mL at 25 °C for 2-Octyl-1-dodecanol[3]

Solubility
Practically insoluble in water; miscible with 96%

ethanol (for 2-Octyl-1-dodecanol)[5]

Toxicological Profile
The following table summarizes available toxicological data for analogous long-chain alcohols.
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Test Species Route Value

Acute Oral Toxicity

(LD50)
Rat Oral

> 5000 mg/kg (for 1-

Dodecanol)[6]

Acute Dermal Toxicity

(LD50)
Rabbit Dermal

> 5000 mg/kg (for 1-

Dodecanol)[6]

Acute Inhalation

Toxicity (LC50)
Rat Inhalation

> 71 mg/L (1 h) (for 1-

Dodecanol)[6]

Skin Irritation Rabbit Dermal

Severe (100 mg/24h)

(for 2-Octyl-1-

dodecanol)[2]

Eye Irritation Rabbit Ocular

Mild (100 mg/24h) (for

2-Octyl-1-dodecanol)

[2]

Experimental Protocols
Skin Irritation Testing (Based on OECD Guideline 404)
This protocol outlines the in vivo procedure for assessing the skin irritation potential of a

substance.

Test System: Healthy, young adult albino rabbits are utilized.

Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the trunk is

clipped.

Application: A dose of 0.5 mL (for liquids) or 0.5 g (for solids and semi-solids) of the test

substance is applied to a small area (about 6 cm²) of the clipped skin and covered with a

gauze patch and non-irritating tape. An untreated area of skin serves as a control.

Exposure: The standard exposure period is 4 hours.

Observation: Following the exposure period, the patch is removed, and the skin is gently

cleaned. The treated area is examined for erythema (redness) and edema (swelling) at 1, 24,
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48, and 72 hours after removal of the patch. If the effects persist, observations may be

extended up to 14 days.

Scoring: The severity of erythema and edema is graded on a scale from 0 (no effect) to 4

(severe).

Eye Irritation Testing (Based on OECD Guideline 405)
This protocol details the in vivo method for evaluating eye irritation.

Test System: Healthy, young adult albino rabbits are used.

Procedure: The test substance (0.1 mL for liquids or 0.1 g for solids) is instilled into the

conjunctival sac of one eye of the animal. The other eye remains untreated and serves as a

control. The eyelids are then gently held together for approximately one second.

Observation: The eyes are examined for corneal opacity, iris lesions, and conjunctival

redness and chemosis (swelling) at 1, 24, 48, and 72 hours post-instillation. The reversibility

of any observed lesions is monitored for up to 21 days.

Scoring: Ocular lesions are scored according to a standardized grading system.

Flash Point Determination (Pensky-Martens Closed Cup
Method - ASTM D93)

Apparatus: The test is conducted using a Pensky-Martens closed-cup tester.

Procedure: The sample is introduced into the test cup, and the lid is securely fastened. The

sample is then heated at a slow, constant rate while being continuously stirred. At specific

temperature intervals, an ignition source is introduced into the vapor space above the

sample.

Determination: The flash point is defined as the lowest temperature at which the application

of the ignition source causes the vapors of the sample to ignite.

Mechanism of Action and Signaling Pathways
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The primary mechanism of skin irritation by fatty alcohols involves the disruption of the stratum

corneum's lipid barrier, rather than a specific receptor-mediated pathway.

Lipid Barrier Disruption: Fatty alcohols can intercalate into the lipid lamellae of the stratum

corneum, disrupting its organized structure. This leads to an increase in transepidermal

water loss (TEWL) and enhances the permeability of the skin to other potential irritants.[7]

Inflammatory Response: The compromised barrier function can trigger a non-specific

inflammatory response in the underlying epidermis. Keratinocytes, when exposed to the

irritant, can release pro-inflammatory cytokines such as interleukin-1 alpha (IL-1α) and tumor

necrosis factor-alpha (TNF-α). This cascade of inflammatory mediators results in the clinical

signs of irritation, including erythema and edema.

Exposure Skin Barrier Interaction Cellular and Tissue Response

2-Butyl-1-dodecanol Stratum Corneum
(Lipid Bilayers)

Disruption of Lipid Structure Keratinocytes
Increased Permeability & Stress Release of Pro-inflammatory

Cytokines (e.g., IL-1α, TNF-α)
Activation Clinical Inflammation

(Erythema, Edema)

Click to download full resolution via product page

Caption: Generalized pathway for fatty alcohol-induced skin irritation.

Safety and Handling
Personal Protective Equipment (PPE)

Eye and Face Protection: Chemical safety goggles or a face shield are recommended.

Skin Protection: Wear chemically resistant gloves, such as nitrile rubber.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an

organic vapor cartridge.

Body Protection: A standard laboratory coat should be worn.
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Handling and Storage
Handling: Avoid direct contact with skin and eyes, and prevent inhalation of vapors or mists.

Ensure the work area is well-ventilated.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.

First Aid
Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention if symptoms persist.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek medical advice.

Fire-Fighting
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical powder, or

carbon dioxide.[8]

Combustion Products: Hazardous decomposition products include carbon monoxide and

carbon dioxide.

Spills and Disposal
Spill Cleanup: Absorb spills with an inert material (e.g., sand, vermiculite) and place in a

suitable container for disposal. Ensure adequate ventilation and wear appropriate PPE

during cleanup.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Workflow Diagrams
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Caption: A comprehensive workflow for the safe handling of 2-Butyl-1-dodecanol.
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Caption: Experimental workflow for in vivo skin irritation testing (OECD 404).
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Caption: Experimental workflow for in vivo eye irritation testing (OECD 405).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15184258#2-butyl-1-dodecanol-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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